Cas no 2171283-57-9 (3-(2S)-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopropanoic acid)

• Product Name: 3-(2S)-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopropanoic acid
• CAS No: 2171283-57-9
• MF: C₃₁H₃₄N₂O₅
• MW: 514.612068653107
• CID: 6594974
• PubChem ID: 165584624
• Update Time: 2025-05-21

3-(2S)-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2S)-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopropanoic acid
• 2171283-57-9
• EN300-1530586
• 3-[(2S)-N-benzyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]propanoic acid

• Inchi： 1S/C31H34N2O5/c1-31(2,3)28(29(36)33(18-17-27(34)35)19-21-11-5-4-6-12-21)32-30(37)38-20-26-24-15-9-7-13-22(24)23-14-8-10-16-25(23)26/h4-16,26,28H,17-20H2,1-3H3,(H,32,37)(H,34,35)/t28-/m1/s1
• InChI Key： JQSYQBAFKJDBJO-MUUNZHRXSA-N
• SMILES： O(C(N[C@H](C(N(CC1C=CC=CC=1)CCC(=O)O)=O)C(C)(C)C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 514.24677219g/mol
• Monoisotopic Mass: 514.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 38
• Rotatable Bond Count: 11
• Complexity: 796
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-(2S)-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopropanoic acid

CAS No 2171283-57-9: A Comprehensive Overview of 3-(2S)-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopropanoic Acid

The compound CAS No 2171283-57-9, also known as 3-(2S)-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopropanoic acid, is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals and biotechnology. This compound has garnered attention due to its unique structural properties and potential therapeutic benefits. Recent studies have highlighted its role in peptide synthesis and its ability to act as a protective group in complex molecular constructions.

The molecular structure of this compound is characterized by a benzyl group attached to an amino acid backbone, with a fluorenylmethoxycarbonyl (Fmoc) protecting group. The Fmoc group is well-known in solid-phase peptide synthesis for its stability under basic conditions and ease of removal under acidic conditions. This makes the compound an invaluable tool in the synthesis of complex peptides and proteins, which are critical components in drug development.

Recent research has focused on optimizing the synthesis of this compound to enhance its efficiency and scalability. Scientists have explored various synthetic pathways, including enzymatic catalysis and microwave-assisted synthesis, to improve yield and purity. These advancements have not only streamlined the production process but also opened new avenues for its application in medicinal chemistry.

In addition to its role in peptide synthesis, this compound has shown promise in targeted drug delivery systems. Its unique structure allows for the attachment of various functional groups, enabling the creation of bioconjugates that can deliver therapeutic agents directly to specific cellular targets. This targeted approach minimizes systemic toxicity and enhances the efficacy of treatments, making it a valuable asset in personalized medicine.

The stereochemistry of the compound, particularly at the (2S) configuration, plays a crucial role in its biological activity. Stereoisomers often exhibit vastly different pharmacokinetic profiles, and understanding these differences is essential for optimizing drug design. Recent studies have employed advanced computational methods to predict the binding affinities of this compound with various biological targets, providing insights into its potential therapeutic applications.

Moreover, the environmental impact of synthesizing this compound has become a focal point in recent research. Efforts are being made to develop greener synthesis routes that minimize waste and reduce energy consumption. These sustainable practices align with global initiatives to promote eco-friendly chemical manufacturing processes.

In conclusion, CAS No 2171283-57-9, or 3-(2S)-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopropanoic acid, stands as a testament to the ingenuity of modern chemical synthesis. Its versatility across multiple applications underscores its importance in contemporary pharmaceutical research. As advancements continue to unfold, this compound is poised to play an even greater role in shaping the future of medicine and biotechnology.